Cas no 880-29-5 ((4-Ethoxyphenyl)thiourea)

• Product Name: (4-Ethoxyphenyl)thiourea
• CAS No: 880-29-5
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD00039662
• CID: 721538
• PubChem ID: 853569
• Update Time: 2025-05-26

(4-Ethoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethoxyphenyl)thiourea
• (4-ethoxyphenyl)thiourea
• 1-(4-Ethoxyphenyl)-2-thiourea
• Thiourea,N-(4-ethoxyphenyl)-
• 4-Ethoxyphenylthiourea
• 4-Thioureidophenetole
• N-p-ethoxyphenylthiocarbamide
• p-ETHOXYPHENYLTHIOUREA
• NSC-31198
• NSC 31198
• DTXSID10236752
• (4-Ethoxy-phenyl)-thiourea
• QGLYTNIXHPCRCF-UHFFFAOYSA-N
• AKOS000118650
• NS00039236
• 1-(p-Ethoxyphenyl)-2-thiourea
• EN300-08539
• Urea, 1-(p-ethoxyphenyl)-2-thio-
• Thiourea, (4-ethoxyphenyl)-
• N-(4-ethoxyphenyl)thiourea
• 880-29-5
• (p-Ethoxyphenyl)thiourea
• HD73V434V5
• MFCD00039662
• FT-0633067
• D70951
• CS-0116713
• Urea, 1-p-phenethyl-2-thio-
• p-ethoxyphenyl thiourea
• Thiourea, N-(4-ethoxyphenyl)-
• A842438
• NSC31198
• SCHEMBL2298908
• EINECS 212-912-8
• DB-018575
• (4-Ethoxyphenyl)thiourea

• MDL： MFCD00039662
• Inchi： 1S/C9H12N2OS/c1-2-12-8-5-3-7(4-6-8)11-9(10)13/h3-6H,2H2,1H3,(H3,10,11,13)
• InChI Key： QGLYTNIXHPCRCF-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 196.06700
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 173°C
• Boiling Point: 324.3±44.0 °C at 760 mmHg
• Flash Point: 149.9±28.4 °C
• PSA: 79.37000
• LogP: 2.51410
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-Ethoxyphenyl)thiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 25
• Safety Instruction： S22; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on (4-Ethoxyphenyl)thiourea

Recent Advances in the Study of (4-Ethoxyphenyl)thiourea (CAS: 880-29-5): A Comprehensive Research Brief

In recent years, (4-Ethoxyphenyl)thiourea (CAS: 880-29-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of an ethoxy group and a thiourea moiety, has been explored for its diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory effects. The growing body of research on this molecule underscores its relevance in drug discovery and development, making it a focal point for contemporary scientific inquiry.

A recent study published in the *Journal of Medicinal Chemistry* investigated the antimicrobial efficacy of (4-Ethoxyphenyl)thiourea against a panel of multidrug-resistant bacterial strains. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action. Results indicated that (4-Ethoxyphenyl)thiourea exhibited potent inhibitory activity against *Staphylococcus aureus* and *Escherichia coli*, with minimum inhibitory concentrations (MICs) ranging from 8 to 16 µg/mL. The docking studies revealed that the compound interacts with key bacterial enzymes involved in cell wall synthesis, suggesting a potential target for further optimization.

Another noteworthy study, featured in *Bioorganic & Medicinal Chemistry Letters*, explored the anticancer properties of (4-Ethoxyphenyl)thiourea derivatives. The research team synthesized a series of analogs and evaluated their cytotoxicity against human cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). Among the derivatives, compound 4e demonstrated remarkable selectivity and potency, with IC50 values of 2.3 µM and 3.1 µM for MCF-7 and A549 cells, respectively. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a lead candidate for anticancer drug development.

In addition to its antimicrobial and anticancer activities, (4-Ethoxyphenyl)thiourea has also been investigated for its role as an enzyme inhibitor. A study published in *European Journal of Medicinal Chemistry* focused on the compound's ability to inhibit tyrosinase, an enzyme implicated in melanin production. The researchers found that (4-Ethoxyphenyl)thiourea exhibited competitive inhibition with a Ki value of 0.45 µM, outperforming several known inhibitors. This finding opens new avenues for the development of skin-whitening agents and treatments for hyperpigmentation disorders.

Despite these promising findings, challenges remain in the clinical translation of (4-Ethoxyphenyl)thiourea. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's multifaceted biological activities and structural versatility make it a compelling subject for ongoing research. Future directions may include the design of more potent analogs, detailed pharmacokinetic studies, and exploration of combination therapies to enhance therapeutic outcomes.

In conclusion, (4-Ethoxyphenyl)thiourea (CAS: 880-29-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in understanding its mechanisms of action, underscore its potential as a therapeutic agent. Continued investigation into its properties and applications will likely yield valuable insights and contribute to the development of novel drugs in the years to come.